Cas no 1934754-97-8 (7-(2-chloropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane)

• Product Name: 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane
• CAS No: 1934754-97-8
• MF: C₁₂H₁₅ClN₂
• MW: 222.713901758194
• CID: 5966382
• PubChem ID: 130892262
• Update Time: 2025-06-08

7-(2-chloropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[2.2.1]heptane, 7-[(2-chloro-3-pyridinyl)methyl]-
• 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane
• 1934754-97-8
• EN300-1197034
• 7-[(2-Chloropyridin-3-yl)methyl]-7-azabicyclo[2.2.1]heptane

• Inchi： 1S/C12H15ClN2/c13-12-9(2-1-7-14-12)8-15-10-3-4-11(15)6-5-10/h1-2,7,10-11H,3-6,8H2
• InChI Key： WVSWCRPRUSOWHR-UHFFFAOYSA-N
• SMILES： C12N(CC3=CC=CN=C3Cl)C(CC1)CC2

Computed Properties

• Exact Mass: 222.0923762g/mol
• Monoisotopic Mass: 222.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 320.8±27.0 °C(Predicted)
• pka: 8.96±0.20(Predicted)

Additional information on 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo2.2.1heptane

Introduction to 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane (CAS No. 1934754-97-8)

7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane, with the CAS number 1934754-97-8, is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloropyridine moiety and a methyl group attached to the azabicyclic core imparts specific pharmacological properties that make it an intriguing candidate for further investigation.

The molecular structure of 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane is characterized by a seven-membered azabicyclic ring system, which provides a rigid and conformationally constrained scaffold. This structural rigidity is often associated with enhanced binding affinity and selectivity towards specific biological targets, making it a valuable lead compound in drug discovery efforts. The chloropyridine substituent, in particular, is known to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for optimizing drug-like properties.

Recent studies have explored the potential of 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane in various therapeutic areas. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively interact with specific GPCRs could lead to the development of novel treatments for conditions such as neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its potential as a GPCR modulator, 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the modulation of protein kinases, which are enzymes that play a central role in cellular signaling cascades. By targeting these kinases, 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane may offer a new approach to cancer therapy that complements existing treatments.

The pharmacokinetic properties of 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane have also been extensively studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. The high lipophilicity conferred by the chloropyridine moiety facilitates good membrane permeability, while the azabicyclic core contributes to metabolic stability and reduced susceptibility to enzymatic degradation.

To further optimize the therapeutic potential of 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane, researchers have explored various structural modifications and analogs. These efforts aim to enhance specific pharmacological properties such as potency, selectivity, and bioavailability while minimizing off-target effects and toxicity. For example, substituting different functional groups on the azabicyclic ring or modifying the chloropyridine moiety can lead to compounds with improved binding affinities or altered pharmacokinetic profiles.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately bringing it to market as a novel therapeutic agent.

In conclusion, 7-(2-chloropyridin-3-yl)methyl-7-azabicyclo[2.2.1]heptane (CAS No. 1934754-97-8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and optimize its therapeutic potential, paving the way for innovative treatments for a range of diseases.